Cas no 2229637-88-9 (tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate
• CAS No: 2229637-88-9
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5887202
• PubChem ID: 165688628
• Update Time: 2025-06-15

tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate
• EN300-1882526
• 2229637-88-9

• Inchi： 1S/C16H29NO5/c1-15(2,3)22-14(20)17-9-7-8-11(10-17)16(4,5)12(18)13(19)21-6/h11-12,18H,7-10H2,1-6H3
• InChI Key： RHEKCQFNYPTGDB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate (CAS No. 2229637-88-9)

The compound tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate (CAS No. 2229637-88-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This piperidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and a hydroxy-methoxy-oxobutan side chain, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its versatile reactivity and stability under various conditions.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound's CAS No. 2229637-88-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity makes it a valuable building block for designing enzyme inhibitors and receptor modulators, which are critical in treating diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

One of the key reasons for the growing interest in this compound is its potential role in green chemistry and sustainable synthesis. With the pharmaceutical industry increasingly focusing on eco-friendly processes, tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate offers opportunities for optimizing synthetic routes with reduced environmental impact. Researchers are exploring its use in catalyzed reactions and microwave-assisted synthesis, which align with the global push toward green manufacturing.

From a technical perspective, the compound's piperidine core and functionalized side chain provide a platform for structure-activity relationship (SAR) studies. These studies are essential for understanding how subtle modifications to the molecule can enhance its bioavailability and therapeutic efficacy. The tert-butyl group in particular is known to improve metabolic stability, making it a preferred choice for prodrug design and peptide mimetics.

In addition to its pharmaceutical applications, tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate is also being investigated for its potential in material science. Its ability to form hydrogen bonds and coordinate with metals opens doors for its use in supramolecular chemistry and nanotechnology. This versatility underscores its importance as a multifunctional intermediate in both life sciences and advanced materials.

As the scientific community continues to explore the full potential of this compound, questions such as "How to synthesize tert-butyl 3-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)piperidine-1-carboxylate?" and "What are the latest applications of CAS No. 2229637-88-9?" are becoming increasingly common in search engines. These queries reflect the compound's evolving role in research and its relevance to contemporary scientific challenges. By staying abreast of these developments, researchers can leverage its unique properties to drive innovation across multiple disciplines.